5-(1H-benzimidazol-1-ylmethyl)-N-methyl-N-(2-phenylethyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-(benzimidazol-1-ylmethyl)-N-methyl-N-(2-phenylethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H20N4O2/c1-24(12-11-16-7-3-2-4-8-16)21(26)19-13-17(27-23-19)14-25-15-22-18-9-5-6-10-20(18)25/h2-10,13,15H,11-12,14H2,1H3
• InChI Key: VQIRLYOMOOCENJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C(=O)C2=NOC(=C2)CN3C=NC4=CC=CC=C43
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

5-(1H-benzimidazol-1-ylmethyl)-N-methyl-N-(2-phenylethyl)-3-isoxazolecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BIM-1, and it has been found to have unique biochemical and physiological effects that make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of BIM-1 is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. BIM-1 has been found to inhibit the activity of the protein kinase CK2, which is involved in a wide range of cellular processes. BIM-1 has also been shown to modulate the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
BIM-1 has been found to have several unique biochemical and physiological effects. In addition to its effects on cell growth and survival, BIM-1 has been shown to modulate the activity of several other signaling pathways, including the JAK/STAT and NF-κB pathways. BIM-1 has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using BIM-1 in lab experiments is its specificity for certain enzymes and signaling pathways. This allows researchers to target specific cellular processes and study their effects in more detail. However, one limitation of using BIM-1 is its potential toxicity, which may limit its use in certain cell types or experimental conditions.

Future Directions

There are several future directions for research on BIM-1. One area of interest is the development of more potent and selective inhibitors of CK2, which may have potential applications in cancer therapy. Another area of interest is the investigation of BIM-1's effects on other cellular processes, such as autophagy and apoptosis. Additionally, further studies are needed to determine the safety and efficacy of BIM-1 in animal models and clinical trials.

Synthesis Methods

The synthesis of BIM-1 involves several steps, including the reaction of benzimidazole with chloromethyl isoxazole, followed by the reaction with N-methyl-N-(2-phenylethyl)amine. The resulting product is then purified through several rounds of chromatography to yield the final compound.

Scientific Research Applications

BIM-1 has been used in a variety of scientific research applications, including studies of cancer, neurodegenerative diseases, and inflammation. In cancer research, BIM-1 has been found to inhibit the growth of tumor cells and induce cell death. In neurodegenerative disease research, BIM-1 has been shown to have neuroprotective effects and improve cognitive function. Inflammation research has found that BIM-1 can reduce inflammation and oxidative stress.